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Compound of Interest

Compound Name: (R)-STU104

Cat. No.: B15610087 Get Quote

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Core Finding: Following a comprehensive review of scientific databases and publicly available

literature, no specific information was found for a compound designated as "(R)-STU104". This

suggests that "(R)-STU104" may be an internal development code, a compound not yet

described in peer-reviewed literature, or a misnomer.

The initial search for "(R)-STU104" and broader queries for "STU104" did not yield any relevant

results pertaining to a specific chemical entity, its mechanism of action, pharmacology, or

synthesis. One of the initial search results tangentially referenced PR-104, a hypoxia-activated

DNA cross-linking agent, but no direct or indirect relationship to a compound named STU104

could be established from the available information.[1]

Without any publicly accessible data, it is not possible to provide the detailed technical guide

requested, including quantitative data, experimental protocols, and signaling pathways. The

scientific community relies on published data to validate and build upon research findings. In

the absence of such data for "(R)-STU104", no further analysis can be conducted.

It is recommended to consult internal documentation or the primary source of the "(R)-STU104"

designation for any available information. Should a chemical structure, alternative name, or

initial data become publicly available, a thorough literature review and technical guide can be

compiled.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mechanism of action and preclinical antitumor activity of the novel hypoxia-activated DNA
cross-linking agent PR-104 - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [(R)-STU104: A Review of Publicly Available Scientific
Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610087#r-stu104-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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